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Compound of Interest

Compound Name: N,N-Dimethyltriisopropylsilylamine

Cat. No.: B063685 Get Quote

For researchers, scientists, and drug development professionals working with N,N-
Dimethyltriisopropylsilylamine (CAS 181231-66-3), a thorough understanding of its safe

handling, necessary personal protective equipment (PPE), and proper disposal is paramount.

While a comprehensive Safety Data Sheet (SDS) for this specific compound is not readily

available, by examining data from suppliers and analogous silylamine compounds, a robust

safety protocol can be established to ensure laboratory safety and operational integrity.

Immediate Safety and Handling Protocol
N,N-Dimethyltriisopropylsilylamine is classified as an irritant, posing a risk to the eyes, skin,

and respiratory system.[1][2] All handling of this chemical should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3] It

is crucial to prevent contact with skin and eyes through the use of appropriate personal

protective equipment.

Key Physical and Chemical Properties:
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Property Value Source

CAS Number 181231-66-3 [1][2][4]

Molecular Formula C11H27NSi [1][2][4]

Molecular Weight 201.42 g/mol [1][2][4]

Appearance Solid [1]

Melting Point 27-30 °C [1][2]

Boiling Point 76-78 °C @ 8 mm Hg [1][2]

Flash Point 67 °C [1]

Density 0.833 g/mL at 25 °C [1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling N,N-
Dimethyltriisopropylsilylamine to protect against potential hazards. The following table

summarizes the recommended PPE for various tasks.

Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transfer

Chemical safety

goggles or a face

shield.

Nitrile or

neoprene gloves.
Lab coat.

Required if not in

a fume hood.

Reactions and

Work-up

Chemical safety

goggles and a

face shield.

Nitrile or

neoprene gloves.

Chemical-

resistant apron

over a lab coat.

Work in a

certified chemical

fume hood.

Spill Cleanup

Chemical safety

goggles and a

face shield.

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant suit or

coveralls.

Air-purifying

respirator with

appropriate

cartridges.
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Operational and Disposal Plans
Storage: Store N,N-Dimethyltriisopropylsilylamine in a tightly sealed container in a cool, dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents,

acids, and bases.[3][5]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

Wearing the appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or earth. Collect the absorbed material into a suitable, labeled container for disposal. Do not

allow the chemical to enter drains or waterways.

Disposal: Dispose of N,N-Dimethyltriisopropylsilylamine and any contaminated materials as

hazardous waste in accordance with all local, state, and federal regulations. Contact a licensed

professional waste disposal service to ensure proper disposal.

Logical Workflow for Handling
The following diagram illustrates a safe and logical workflow for handling N,N-
Dimethyltriisopropylsilylamine from receipt to disposal.
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Receiving and Inspection

Secure Storage
(Cool, Dry, Ventilated)

Pre-Use Preparation
(Review SDS, Don PPE)

Handling in Fume Hood
(Weighing, Transfer, Reaction)

Post-Use Decontamination
(Clean Glassware and Surfaces)

Waste Collection
(Segregated and Labeled Containers)

Waste Disposal
(Licensed Professional Service)

Click to download full resolution via product page

Safe handling workflow for N,N-Dimethyltriisopropylsilylamine.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with N,N-
Dimethyltriisopropylsilylamine. Always consult with your institution's environmental health

and safety department for specific guidance and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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